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Compound of Interest

Compound Name: 1,2,3-Trinitrobenzene

cat. No.: B1208184

CAS Number: 603-13-4[1][2]

This technical guide provides a comprehensive overview of 1,2,3-trinitrobenzene, including its
chemical and physical properties, toxicological profile, and a proposed synthetic pathway. Due
to the limited availability of data for the 1,2,3-isomer, information from the closely related and
more extensively studied 1,3,5-trinitrobenzene isomer is included for comparative purposes
where noted.

Chemical and Physical Properties

1,2,3-Trinitrobenzene is an aromatic compound with the molecular formula CeHsN3Os.[1][2] It
is one of three isomers of trinitrobenzene. The physical and chemical properties of 1,2,3-
trinitrobenzene and its common isomer, 1,3,5-trinitrobenzene, are summarized in the table
below.
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Property 1,2,3-Trinitrobenzene 1,3,5-Trinitrobenzene
CAS Number 603-13-4[1][2] 99-35-4

Molecular Formula CeH3N30Os[1][2] CeH3N306[3]

Molar Mass 213.105 g-mol—1[2] 213.105 g-mol—1[3]
Appearance - Pale yellow solid[3]
Melting Point - 123.2 °C[3]

Boiling Point - 315 °CJ3]

Density - 1.76 g/cm3[3]

Solubility in Water - 330 mg/L[3]

Synthesis of 1,2,3-Trinitrobenzene

A detailed experimental protocol for the synthesis of 1,2,3-trinitrobenzene is not readily
available in the surveyed literature. However, a plausible synthetic route would involve the
nitration of 1,2-dinitrobenzene. The general approach for the synthesis of related nitroaromatic
compounds, such as 1,3,5-trinitrobenzene, typically involves the use of a strong nitrating agent,
such as a mixture of nitric acid and sulfuric acid.

A proposed experimental protocol for the synthesis of 1,2,3-trinitrobenzene is as follows.
Caution: This reaction should only be carried out by trained professionals in a controlled
laboratory setting with appropriate safety measures in place, as the product is expected to be
explosive.

Proposed Experimental Protocol: Nitration of 1,2-Dinitrobenzene

o Preparation of the Nitrating Mixture: In a three-necked flask equipped with a mechanical
stirrer, a thermometer, and a dropping funnel, carefully add fuming nitric acid to an equal
volume of concentrated sulfuric acid. The mixture should be cooled in an ice bath to maintain
a temperature below 10 °C.

» Addition of Reactant: Slowly add 1,2-dinitrobenzene to the cooled nitrating mixture with
constant stirring. The rate of addition should be controlled to maintain the reaction
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temperature below 20 °C.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and then heat gently to 50-60 °C for several hours to ensure complete nitration.
The progress of the reaction can be monitored by thin-layer chromatography.

o |solation of Product: Pour the reaction mixture onto crushed ice, which will cause the crude
1,2,3-trinitrobenzene to precipitate.

 Purification: Collect the precipitate by vacuum filtration and wash thoroughly with cold water
until the washings are neutral. The crude product can be further purified by recrystallization
from a suitable solvent, such as ethanol or acetic acid.

Reactivity and Applications

The reactivity of 1,2,3-trinitrobenzene is influenced by the three electron-withdrawing nitro
groups, which make the benzene ring highly electron-deficient. This facilitates nucleophilic
aromatic substitution reactions. A study has investigated the kinetics of the reaction of 1,2,3-
trinitrobenzene with aniline in ethanol.[2]

Specific applications for 1,2,3-trinitrobenzene are not well-documented. However, its isomer,
1,3,5-trinitrobenzene, is used as a high explosive, sometimes with greater explosive power
than TNT, as well as a pH indicator and a vulcanizing agent for natural rubber.[3][4]

Toxicological Profile

Detailed toxicological data specifically for 1,2,3-trinitrobenzene is limited. However, the toxicity
of nitroaromatic compounds, in general, is well-documented. Exposure to compounds like 1,3-
dinitrobenzene and 1,3,5-trinitrobenzene can lead to a range of adverse health effects.

The primary toxic effect of many nitroaromatic compounds is the induction of
methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing the blood's
ability to carry oxygen.[5][6] This can lead to symptoms such as cyanosis (bluish discoloration
of the skin and mucous membranes), headache, dizziness, nausea, and in severe cases,
respiratory distress and death.[5][6] Animal studies on related compounds have also shown
effects on the liver, nervous system, and reproductive system.[5][7]
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Caption: Proposed synthesis workflow for 1,2,3-Trinitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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